Methyl 5-formyl-2-methoxybenzoate

• IUPAC Name: methyl 5-formyl-2-methoxybenzoate
• InChI: InChI=1S/C10H10O4/c1-13-9-4-3-7(6-11)5-8(9)10(12)14-2/h3-6H,1-2H3
• InChI Key: CNRMXICSYWVJRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)C(=O)OC
• Molecular Formula: C10H10O4
• DSSTOX Substance ID: DTXSID60446041
• Molecular Weight: 194.18 g/mol
• CAS No.: 78515-16-9

Description

Methyl 5-formyl-2-methoxybenzoate: is an organic compound with the molecular formula C10H10O4. It is a white to off-white crystalline powder with a melting point of 86-87°C . This compound is used as an intermediate in the synthesis of various bioactive molecules and has applications in the fields of chemistry, biology, and medicine .

Scientific Research Applications

Chemistry: Methyl 5-formyl-2-methoxybenzoate is used as an intermediate in the synthesis of peroxisome proliferator-activated receptor (PPAR) activators and other bioactive molecules .

Biology: In biological research, it is used to prepare derivatives that act as enzyme inhibitors, such as protein tyrosine phosphatase 1B (PTP1B) inhibitors .

Medicine: The compound is explored for its potential in drug development, particularly in the synthesis of molecules with anti-inflammatory and anticancer properties .

Industry: In the industrial sector, it is used in the production of fine chemicals and as a building block for more complex organic compounds .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed. The precautionary statement P280 suggests wearing protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

Methyl 5-formyl-2-methoxybenzoate is a chemical compound with the molecular formula C10H10O4 It’s known to be used as an intermediate in the synthesis of peroxisome proliferator-activated receptor (ppar) activators . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in cellular differentiation, development, metabolism, and tumorigenesis .

Mode of Action

Given its role as an intermediate in the synthesis of ppar activators, it can be inferred that it may interact with these receptors, leading to changes in gene expression

Biochemical Pathways

Considering its role in the synthesis of ppar activators, it may influence pathways regulated by these receptors, such as lipid metabolism, glucose homeostasis, and inflammation .

Result of Action

As an intermediate in the synthesis of ppar activators, it may contribute to the effects of these activators, which include regulation of lipid metabolism, glucose homeostasis, and anti-inflammatory effects .

Action Environment

It’s known that the compound is a white to off-white to yellow powder or crystals, and it’s recommended to be stored under inert gas (nitrogen or argon) at 2-8°c . This suggests that temperature and exposure to oxygen may affect its stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: Methyl 5-formyl-2-methoxybenzoate can be synthesized from methyl 5-formyl-2-hydroxybenzoate and iodomethane. The reaction involves the methylation of the hydroxyl group in the presence of a base such as potassium carbonate .

Industrial Production Methods: Industrial production of this compound typically involves the same synthetic route but on a larger scale. The reaction is carried out in a suitable solvent like dimethylformamide or acetone, and the product is purified by recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Methyl 5-formyl-2-methoxybenzoate can undergo oxidation to form the corresponding carboxylic acid.

Reduction: The compound can be reduced to the corresponding alcohol using reducing agents like sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the formyl group.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous conditions.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: 5-formyl-2-methoxybenzoic acid.

Reduction: 5-hydroxymethyl-2-methoxybenzoate.

Substitution: Various substituted derivatives depending on the nucleophile used.

Comparison with Similar Compounds

• Methyl 5-formyl-2-hydroxybenzoate
• Methyl 4-formyl-2-methoxybenzoate
• Methyl 5-formyl-2-nitrobenzoate

Uniqueness: Methyl 5-formyl-2-methoxybenzoate is unique due to its specific substitution pattern, which imparts distinct reactivity and biological activity. Its methoxy group at the ortho position relative to the formyl group enhances its stability and modifies its electronic properties, making it a valuable intermediate in synthetic chemistry .

Synthesis routes and methods I

Procedure details

Combine 5-formylsalicylic acid (5.0 g, 30.1 mmol), potassium carbonate (16.6 g, 120.4 mmol), and methyl iodide (34.06 g, 240 mmol) in acetone (20 mL). Heat to reflux. After 12 hours, cool and extract five times with ethyl acetate. Combine the organic layers and extract with brine. Dry over MgSO4, filter, and concentrate in vacuo to give a residue. Chromatograph the residue on silica gel eluting with ethyl acetate/hexane 1/1 to give methyl 2-methoxy-5-formylbenzoate: Rf=0.44 (silica gel, 1/1 ethyl acetate/hexane).

Synthesis routes and methods II

Procedure details

5-Formyl salicylic acid (2.0 g, 12.0 mmol), methyl iodide (1.5 mL, 25 mmol) and potassium carbonate (3.06 g, 22.2 mmol) were combined in dimethylformamide (15 mL). After stirring at room temperature for 16 h, the solvent was removed in vacuo and the crude product dissolved in ethyl acetate, washed with water (2×), brine (2×), dried over sodium sulfate, concentrated, and purified by column chromatography to afford 1.85 g (79%). 1H-NMR (CDCl3, 500 MHz) δ 9.91 (s, 1H), 8.31 (d, J=2.1 Hz, 1H), 8.02 (dd, J=8.5, 2.5 Hz, 1H), 7.11 (d, J=8.6 Hz, 1H), 3.99 (s, 3H), 3.91 (s, 3H). Mass spec.: 195.05 (MH)+.

Synthesis routes and methods III

Procedure details

Methyl iodide (3.6 mL, 0.042 mol, 3.5 eq) was added dropwise to a stirred solution of 5-formylsalicylic acid (2.78 g, 0.017 mol, 1 eq) and cesium carbonate (16.36 g, 0.050 mol, 3 eq) in N,N-dimethylformamide (50 mL). The reaction mixture was stirred overnight, then diluted with ethyl acetate (100 mL) and the organic solution washed with water (100 mL), and brine (4×100 mL). The organic solution was dried over sodium sulfate and evaporated in vacuo to a cream coloured powder (2.8 g, 86%). 1H NMR (CDCl3) δ9.92 (s, 1H, O═C—H), 4.01 (s, 3H, CH3), 3.93 (s, 3H, CH3).

Customer Q & A

Q1: What is the significance of Methyl 5-formyl-2-methoxybenzoate in pharmaceutical synthesis?

A1: this compound serves as a crucial building block in the production of Eluxadoline []. Researchers have developed a cost-effective method for synthesizing this intermediate, potentially leading to more efficient and affordable production of the drug.